Cas no 59582-90-0 (4-chloro-N-ethylpyridine-3-sulfonamide)

• Product Name: 4-chloro-N-ethylpyridine-3-sulfonamide
• CAS No: 59582-90-0
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• CID: 876317
• PubChem ID: 4377319
• Update Time: 2026-04-29

4-chloro-N-ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-ethyl-3-pyridinesulfonamide
• 4-chloro-N-ethylpyridine-3-sulfonamide
• 4-chloro-pyridine-3-sulfonic acid ethylamide
• 4-Chlorpyridin-3-ethylsulfonamid
• AC1N8Z28
• AJ-333
• CTK5B0166
• SBB096062

Computed Properties

• Exact Mass: 220.00747

Experimental Properties

• PSA: 59.06

Additional information on 4-chloro-N-ethylpyridine-3-sulfonamide

Introduction to 4-Chloro-N-ethylpyridine-3-sulfonamide (CAS No. 59582-90-0)

4-Chloro-N-ethylpyridine-3-sulfonamide, with the CAS number 59582-90-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 4-chloro-N-ethylpyridine-3-sulfonamide features a pyridine ring substituted with a chloro group at the 4-position and an N-ethylsulfonamide group at the 3-position, making it a unique molecule with intriguing properties.

The synthesis of 4-chloro-N-ethylpyridine-3-sulfonamide typically involves several steps, including the preparation of the pyridine scaffold, introduction of the chloro substituent, and subsequent sulfonation and alkylation reactions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research applications.

In terms of its biological activity, 4-chloro-N-ethylpyridine-3-sulfonamide has been studied for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its interaction with enzymes involved in metabolic pathways. Studies have shown that this compound can selectively inhibit certain enzymes, making it a valuable tool for understanding enzyme function and developing new therapeutic agents.

Additionally, 4-chloro-N-ethylpyridine-3-sulfonamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Research has demonstrated that this compound can modulate inflammatory pathways by inhibiting key signaling molecules, thereby reducing inflammation and associated symptoms.

The potential therapeutic applications of 4-chloro-N-ethylpyridine-3-sulfonamide extend beyond enzyme inhibition and anti-inflammatory effects. It has also been explored for its neuroprotective properties. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons. Preclinical studies have shown that this compound can protect neurons from oxidative stress and other damaging factors, suggesting its potential as a neuroprotective agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-N-ethylpyridine-3-sulfonamide in various therapeutic contexts. Early results have been promising, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings underscore its potential as a novel therapeutic agent for a range of diseases.

Beyond its therapeutic applications, 4-chloro-N-ethylpyridine-3-sulfonamide is also used as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent candidate for probing specific biological processes and developing new assays. For example, it can be used to study receptor-ligand interactions or to develop high-throughput screening methods for identifying novel drug candidates.

In conclusion, 4-chloro-N-ethylpyridine-3-sulfonamide (CAS No. 59582-90-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and diverse biological activities make it an important molecule in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, further highlighting its importance in modern science.